Cas no 1404232-26-3 (1,5-Dibromo-2-(t-butyl)-4-methoxybenZene)

• Product Name: 1,5-Dibromo-2-(t-butyl)-4-methoxybenZene
• CAS No: 1404232-26-3
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• CID: 6793168
• PubChem ID: 164894270
• Update Time: 2025-06-11

1,5-Dibromo-2-(t-butyl)-4-methoxybenZene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-(t-butyl)-4-methoxybenZene
• 1,5-Dibromo-2-(tert-butyl)-4-methoxybenzene
• 1404232-26-3
• MFCD34760911

• Inchi： 1S/C11H14Br2O/c1-11(2,3)7-5-10(14-4)9(13)6-8(7)12/h5-6H,1-4H3
• InChI Key： PLNYAAJHYQGGFR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C)(C)C)OC)Br

Computed Properties

• Exact Mass: 321.93909g/mol
• Monoisotopic Mass: 319.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,5-Dibromo-2-(t-butyl)-4-methoxybenZene

Introduction to 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene (CAS No. 1404232-26-3)

1,5-Dibromo-2-(t-butyl)-4-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1404232-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This aromatic hydrocarbon derivative features a unique structural motif combining bromine substituents, a tertiary butyl group, and a methoxy group, which endows it with distinct chemical properties and potential applications.

The molecular structure of 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene consists of a benzene ring substituted at the 1st, 5th, and 2nd positions. The presence of two bromine atoms at the 1st and 5th positions enhances its reactivity in various chemical transformations, while the tertiary butyl group at the 2nd position provides steric hindrance, influencing its electronic distribution and interaction with other molecules. The methoxy group at the 4th position introduces a polar character, making the compound more soluble in polar solvents and facilitating its use in certain synthetic pathways.

This compound has found utility in the synthesis of complex organic molecules due to its versatile reactivity. Researchers have leveraged its structural features to develop novel intermediates for pharmaceuticals, agrochemicals, and advanced materials. The bromine atoms serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl systems that are prevalent in many bioactive compounds.

The tertiary butyl group not only influences the electronic properties of the benzene ring but also acts as a protective group in some synthetic strategies. Its bulkiness can prevent unwanted side reactions by sterically blocking reactive sites, allowing chemists to selectively modify other parts of the molecule. This characteristic makes 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene a valuable building block in multi-step syntheses where regioselectivity is crucial.

The methoxy group at the 4th position contributes to the compound's solubility and stability under various conditions. It also participates in hydrogen bonding interactions, which can be exploited in designing supramolecular assemblies or enhancing binding affinities in drug-like molecules. The combination of these functional groups makes 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene a versatile precursor for diverse chemical applications.

Recent studies have highlighted the potential of 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene in medicinal chemistry. Researchers have explored its derivatives as scaffolds for small-molecule drugs targeting various biological pathways. For instance, modifications of this compound have led to the development of inhibitors with antimicrobial and anti-inflammatory properties. The bromine atoms provide opportunities for further derivatization into more complex pharmacophores, while the steric and electronic effects introduced by the tertiary butyl and methoxy groups fine-tune their biological activity.

In materials science, 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene has been investigated for its role in polymer synthesis and functional material design. Its aromatic structure and substituent pattern make it a candidate for constructing liquid crystals or organic semiconductors. The bromine atoms can be used to introduce additional functional groups via lithiation-bromination sequences, allowing for the creation of polymers with tailored properties such as conductivity or luminescence.

The synthesis of 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene typically involves bromination and alkylation reactions starting from commercially available precursors like anisole or cumene derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific functional groups with high efficiency. These methods align with current trends in green chemistry, emphasizing atom economy and minimal waste generation.

The compound's stability under various storage conditions makes it a practical choice for industrial applications. However, handling should be performed with appropriate safety measures due to its reactivity and potential interactions with other chemicals. Researchers often use spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its purity and structural integrity before proceeding with further experiments.

Future research directions may explore novel derivatives of 1,5-Dibromo-2-(t-butyl)-4-methoxybenzene with enhanced biological activity or improved material properties. Computational studies using density functional theory (DFT) could provide insights into its electronic structure and reactivity patterns, guiding rational drug design or material optimization efforts. Collaborative efforts between synthetic chemists and biologists will likely drive innovation in utilizing this compound for therapeutic applications.

In conclusion,1,5-Dibromo-2-(t-butyl)-4-methoxybenzene (CAS No. 1404232-26-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and functionalizations, making it a valuable tool for researchers seeking to develop new drugs or advanced materials. As our understanding of its properties continues to grow, this compound is poised to play an increasingly important role in scientific discovery.